Cas no 2094551-10-5 (N-1-(2-fluorophenyl)piperidin-3-ylbut-2-ynamide)

• Product Name: N-1-(2-fluorophenyl)piperidin-3-ylbut-2-ynamide
• CAS No: 2094551-10-5
• MF: C₁₅H₁₇FN₂O
• MW: 260.306687116623
• CID: 5681496
• PubChem ID: 121565342
• Update Time: 2025-11-05

N-1-(2-fluorophenyl)piperidin-3-ylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-fluorophenyl)piperidin-3-yl]but-2-ynamide
• 2094551-10-5
• Z1916309311
• EN300-26581301
• AKOS033664052
• N-1-(2-fluorophenyl)piperidin-3-ylbut-2-ynamide

• Inchi： 1S/C15H17FN2O/c1-2-6-15(19)17-12-7-5-10-18(11-12)14-9-4-3-8-13(14)16/h3-4,8-9,12H,5,7,10-11H2,1H3,(H,17,19)
• InChI Key： UHEIVQLOQTYJAV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCCC(C1)NC(C#CC)=O

Computed Properties

• Exact Mass: 260.13249133g/mol
• Monoisotopic Mass: 260.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-1-(2-fluorophenyl)piperidin-3-ylbut-2-ynamide

N-1-(2-Fluorophenyl)Piperidin-3-Ylbut-2-Ynamide: A Comprehensive Overview

N-1-(2-fluorophenyl)piperidin-3-ylbut-2-ynamide, with the CAS number 2094551-10-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound's structure comprises a piperidine ring substituted with a 2-fluorophenyl group at position 3, linked via an acetylenic bond to a butanamide moiety. This configuration imparts distinctive electronic and steric properties, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-1-(2-fluorophenyl)piperidin-3-ylbut-2-ynamide. Researchers have employed various strategies, including transition metal-catalyzed coupling reactions and organocatalytic processes, to construct the acetylenic bond within the molecule. These methods not only enhance the scalability of the synthesis but also allow for precise control over the stereochemistry and regioselectivity of the product. The ability to synthesize this compound in high yield and purity has facilitated its exploration in diverse applications.

In the realm of pharmacology, N-1-(2-fluorophenyl)piperidin-3-ylbut-2-ynamide has shown promise as a lead compound for drug discovery. Its structural features, particularly the presence of a fluorophenyl group and an acetylenic bond, suggest potential interactions with biological targets such as G-protein coupled receptors (GPCRs) and enzyme active sites. Preclinical studies have demonstrated that this compound exhibits modulatory effects on key signaling pathways involved in neurodegenerative diseases and inflammatory conditions. These findings underscore its potential as a therapeutic agent in treating conditions such as Alzheimer's disease and chronic inflammation.

The application of N-1-(2-fluorophenyl)piperidin-3-ylbut-2-ynamide extends beyond pharmacology into materials science. The compound's rigid structure and conjugated system make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. Studies have shown that incorporating this compound into polymer blends enhances charge transport properties, thereby improving device efficiency. These findings highlight its versatility as a material for next-generation electronic applications.

From an environmental perspective, the synthesis and application of N-1-(2-fluorophenyl)piperidin-3-ylbut-2-y namide align with sustainable chemistry principles. The use of catalytic methods minimizes waste generation, while the compound's high functionality reduces the need for additional functionalization steps. These attributes contribute to its eco-friendly profile, making it a desirable choice for green chemical processes.

In conclusion, N-1-(2-fluorophenyl)piperidin -3 - ylbut - 2 - ynamide stands out as a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.